N-cyclohexyl-N-ethyl-3-phenylacrylamide

• IUPAC Name: (E)-N-cyclohexyl-N-ethyl-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H23NO/c1-2-18(16-11-7-4-8-12-16)17(19)14-13-15-9-5-3-6-10-15/h3,5-6,9-10,13-14,16H,2,4,7-8,11-12H2,1H3/b14-13+
• InChI Key: MBEQPKQLCZOANA-BUHFOSPRSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CCN(C1CCCCC1)C(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• Solubility: >38.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-N-ethyl-3-phenylacrylamide (CEPA) is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the acrylamide family and is widely used as a research tool due to its unique properties. CEPA has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. In

Mechanism of Action

N-cyclohexyl-N-ethyl-3-phenylacrylamide inhibits PKC activity by binding to the regulatory domain of the enzyme. This binding prevents the activation of PKC by diacylglycerol (DAG) and calcium ions, which are required for PKC activation. The inhibition of PKC by this compound has been shown to have various effects on cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to improve glucose metabolism in animal models of diabetes. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N-ethyl-3-phenylacrylamide has several advantages as a research tool. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various diseases. This compound is also relatively stable and easy to synthesize, making it readily available for use in research. However, this compound has some limitations as a research tool. It has poor water solubility, which can limit its use in some experiments. Additionally, the inhibition of PKC by this compound may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-cyclohexyl-N-ethyl-3-phenylacrylamide. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of this compound. Another area of interest is the study of the role of PKC in other diseases, such as cardiovascular disease and inflammatory disorders. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects and improve treatment outcomes. Finally, the development of this compound analogs with improved solubility and pharmacokinetic properties may expand its potential applications in research and clinical settings.
Conclusion:
In conclusion, this compound is a valuable research tool with unique properties. Its inhibition of PKC activity has been shown to have various effects on cellular processes and has potential applications in the treatment of various diseases. The synthesis method of this compound is relatively simple, and its use in research has led to significant advances in our understanding of PKC and its role in disease. Further research on this compound and its analogs may lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of N-cyclohexyl-N-ethyl-3-phenylacrylamide involves the reaction of cyclohexylamine, ethyl acrylate, and benzophenone in the presence of a catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 78-80°C. The purity of the compound can be confirmed by nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-cyclohexyl-N-ethyl-3-phenylacrylamide has been used extensively in scientific research due to its unique properties. It has been shown to inhibit the activity of protein kinase C (PKC), a key enzyme involved in various cellular processes. PKC has been implicated in the pathogenesis of various diseases, including cancer, diabetes, and Alzheimer's disease. This compound has been used as a tool to study the role of PKC in these diseases and to develop PKC inhibitors as potential therapeutic agents.